5-(Naphthalen-1-yl)furan-2-carboxylic acid
Overview
Description
5-(Naphthalen-1-yl)furan-2-carboxylic acid is a chemical compound with the molecular formula C15H10O3 . It has a molecular weight of 238.24 . The compound is typically stored at 4°C and is available in powder form .
Molecular Structure Analysis
The InChI code for 5-(Naphthalen-1-yl)furan-2-carboxylic acid is 1S/C15H10O3/c16-15(17)14-9-8-13(18-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17) . This code provides a specific textual identifier for the compound’s molecular structure.Physical And Chemical Properties Analysis
5-(Naphthalen-1-yl)furan-2-carboxylic acid is a powder that is stored at 4°C . It has a molecular weight of 238.24 .Scientific Research Applications
2. Medicinal Chemistry
- Summary of the Application : Furan derivatives, including “5-(Naphthalen-1-yl)furan-2-carboxylic acid”, have taken on a special position in medicinal chemistry . They have been employed as medicines in a number of distinct disease areas .
- Methods of Application : The specific methods of application or experimental procedures vary depending on the specific disease area and the type of furan derivative being used .
- Results or Outcomes : Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics .
3. Antibacterial Activity
- Summary of the Application : Furan derivatives, including “5-(Naphthalen-1-yl)furan-2-carboxylic acid”, have shown potential in the development of new antibacterial agents . They could be used to combat microbial resistance, which has become a global issue due to the ineffectiveness of currently available antimicrobial medicines .
- Methods of Application : The specific methods of application or experimental procedures would depend on the specific bacteria being targeted .
4. Organic Synthesis
- Summary of the Application : “5-(Naphthalen-1-yl)furan-2-carboxylic acid” could be used in organic synthesis due to its interesting properties and reactivity.
- Methods of Application : The specific methods of application would depend on the specific reaction or synthesis being carried out.
5. Organic Synthesis
- Summary of the Application : “5-(Naphthalen-1-yl)furan-2-carboxylic acid” is a versatile chemical compound used in scientific research. It exhibits perplexing properties and burstiness in reactions, making it suitable for diverse applications like organic synthesis.
- Methods of Application : The specific methods of application would depend on the specific reaction or synthesis being carried out.
6. Research Use
- Summary of the Application : “5-(Naphthalen-1-yl)furan-2-carboxylic acid” could potentially be used for research purposes . Its specific applications in research are not detailed in the source .
- Methods of Application : The specific methods of application would depend on the specific research being carried out .
Safety And Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5-naphthalen-1-ylfuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O3/c16-15(17)14-9-8-13(18-14)12-7-3-5-10-4-1-2-6-11(10)12/h1-9H,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OXUIISRQQRIEKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C3=CC=C(O3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Naphthalen-1-yl)furan-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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